3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate

• IUPAC Name: 3-O-ethyl 6-O-methyl 4-(2-methoxy-5-methylanilino)quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C22H22N2O5/c1-5-29-22(26)16-12-23-17-8-7-14(21(25)28-4)11-15(17)20(16)24-18-10-13(2)6-9-19(18)27-3/h6-12H,5H2,1-4H3,(H,23,24)
• InChI Key: PQRNGCRPUPWUDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1NC3=C(C=CC(=C3)C)OC)C(=O)OC
• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol

Description

3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate, also known as EMAQ, is a chemical compound that belongs to the quinoline family. EMAQ has gained attention in scientific research due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate is not well understood. However, it is believed that 3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate inhibits the activity of certain enzymes and proteins that are involved in the growth and replication of cancer cells and viruses.
Biochemical and physiological effects:
3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and inhibit the production of certain inflammatory cytokines. 3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate has also been found to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a low toxicity profile. However, one limitation of 3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate. One potential avenue of research is to further investigate its anti-cancer properties and its potential as a therapeutic agent for the treatment of various types of cancer. Another area of research is to explore its anti-viral properties and its potential as a treatment for viral infections. Additionally, further studies are needed to better understand the mechanism of action of 3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate and to optimize its chemical properties for use in medicinal applications.

Synthesis Methods

3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate can be synthesized through a multi-step process involving the reaction of 2-methoxy-5-methylphenylamine with 3-ethyl-6-methyl-4-chloroquinoline-2-carboxylic acid. The reaction is carried out in the presence of a suitable base and a solvent such as dimethylformamide. The resulting product is then purified through recrystallization to obtain pure 3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate.

Scientific Research Applications

3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. 3-ethyl 6-methyl 4-[(2-methoxy-5-methylphenyl)amino]-3,6-quinolinedicarboxylate has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to inhibit the replication of the hepatitis C virus.